3-(2-{[2-(3,4-dimethylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid

• IUPAC Name: 3-[2-[2-(3,4-dimethylphenoxy)ethylsulfanyl]benzimidazol-1-yl]propanoic acid
• InChI: InChI=1S/C20H22N2O3S/c1-14-7-8-16(13-15(14)2)25-11-12-26-20-21-17-5-3-4-6-18(17)22(20)10-9-19(23)24/h3-8,13H,9-12H2,1-2H3,(H,23,24)
• InChI Key: QWQOJGSHENBCAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CCC(=O)O)C
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

3-(2-{[2-(3,4-dimethylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMPTA and is a benzimidazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DMPTA as a corrosion inhibitor involves the formation of a protective film on the surface of the metal. The film acts as a barrier between the metal and the corrosive environment, preventing the metal from corroding.
Biochemical and Physiological Effects:
DMPTA has also been studied for its biochemical and physiological effects. It has been found to exhibit antioxidant activity and has been shown to protect against oxidative stress-induced damage in cells. DMPTA has also been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMPTA in lab experiments is its ease of synthesis. DMPTA can be synthesized using relatively simple and inexpensive methods. However, one of the limitations of using DMPTA is its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several potential future directions for the research on DMPTA. One area of research could be the development of more efficient synthesis methods for DMPTA. Another area of research could be the investigation of DMPTA's potential applications as an antioxidant and anti-inflammatory agent in the medical field. Additionally, the use of DMPTA as a corrosion inhibitor in other industries, such as the automotive industry, could also be explored.
Conclusion:
In conclusion, DMPTA is a chemical compound that has potential applications in various fields of scientific research. Its ease of synthesis and potential as a corrosion inhibitor and antioxidant make it an interesting compound to study. Further research is needed to fully explore its potential applications and limitations.

Synthesis Methods

The synthesis of DMPTA involves the reaction between 2-(3,4-dimethylphenoxy)ethylamine and 2-mercapto-1H-benzimidazole in the presence of propanoic acid. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

DMPTA has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is its use as a corrosion inhibitor in the oil and gas industry. DMPTA has been found to be an effective inhibitor for mild steel corrosion in acidic media.